3-Cyano-6-ethylchromone
Overview
Description
3-Cyano-6-ethylchromone is a chemical compound with the molecular formula C12H9NO2 and a molecular weight of 199.21 . It appears as a pale yellow crystalline solid .
Synthesis Analysis
3-Cyano-6-ethylchromone can be synthesized by the reaction of ethyl-4-hydroxybenzoate and malononitrile in the presence of potassium hydroxide. The synthesized compound can be characterized using various analytical techniques, including NMR spectroscopy, IR spectroscopy, and mass spectrometry.Molecular Structure Analysis
The IUPAC name of 3-Cyano-6-ethylchromone is 6-ethyl-4-oxo-4H-chromene-3-carbonitrile . The InChI code is 1S/C12H9NO2/c1-2-8-3-4-11-10 (5-8)12 (14)9 (6-13)7-15-11/h3-5,7H,2H2,1H3 .Physical And Chemical Properties Analysis
3-Cyano-6-ethylchromone is a pale yellow crystalline solid . It has a melting point of 121-127 °C . The compound should be stored at 0-8 °C .Scientific Research Applications
Chemical Synthesis and Reactions
3-Cyano-6-ethylchromone serves as an important intermediate in organic synthesis. It reacts with primary aromatic amines to yield 2-amino-3-(aryliminomethyl)chromones, a reaction that highlights its utility in creating compounds with potential biological activities. Similarly, reactions with aliphatic amines produce 2-amino-3-(alkyliminomethyl)chromones in good yields, demonstrating the versatility of 3-cyanochromones in synthesis. These reactions are not only crucial for the synthesis of complex molecules but also offer insights into reaction mechanisms and pathways (Sosnovskikh et al., 2009).
Advanced Synthesis Techniques
Efforts to simplify the synthesis of 3-cyanochromones reveal the compound's significance in medicinal chemistry. One such method involves converting 3-formylchromones into 3-cyanochromones, a step critical in the synthesis of anti-allergic substances. This process emphasizes the compound's role as a dienophile in the creation of acetylcholinesterase inhibitors, showcasing the direct link between synthetic chemistry and therapeutic applications (Reddy et al., 2004).
Photophysical Properties
The solvent-dependent photophysical properties of 3-cyanochromones and their derivatives have been extensively studied. These properties are essential for developing fluorescent probes and sensors. For instance, a study on the photophysical behavior of substituted chromones, including 3-cyano chromone, demonstrated notable solvatochromic shifts in emission peaks, providing valuable information for designing optical materials and sensors. Such research underscores the potential of 3-cyanochromones in developing advanced materials with specific optical properties (Rohman et al., 2019).
Safety and Hazards
properties
IUPAC Name |
6-ethyl-4-oxochromene-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9NO2/c1-2-8-3-4-11-10(5-8)12(14)9(6-13)7-15-11/h3-5,7H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GRYXAOXVOYEENX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=C(C=C1)OC=C(C2=O)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50409387 |
Source
|
| Record name | 6-ethyl-4-oxochromene-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50409387 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Cyano-6-ethylchromone | |
CAS RN |
50743-19-6 |
Source
|
| Record name | 6-Ethyl-4-oxo-4H-1-benzopyran-3-carbonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=50743-19-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-ethyl-4-oxochromene-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50409387 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-Cyano-6-ethylchromone | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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